Cas no 97550-65-7 (D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI))

D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI) structure
97550-65-7 structure
Product Name:D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI)
CAS No:97550-65-7
MF:C5H8FNO4
MW:165.119725227356
CID:801210
Update Time:2024-02-01

D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glutamic acid,3-fluoro-, (3S)-rel- (9CI)
    • D-Glutamic acid, 3-fluoro-, (3S)-rel- (9CI)
    • (2R,3R)-2-amino-3-fluoropentanedioic acid
    • Inchi: 1S/C5H8FNO4/c6-2(1-3(8)9)4(7)5(10)11/h2,4H,1,7H2,(H,8,9)(H,10,11)/t2-,4+/m0/s1
    • InChI Key: WUDOIEVYRDRGAN-ZAFYKAAXSA-N
    • SMILES: C(O)(=O)[C@@H]([C@@H](F)CC(O)=O)N

Computed Properties

  • Exact Mass: 165.044
  • Monoisotopic Mass: 165.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Density: 1.498±0.06 g/cm3(Predicted)
  • Boiling Point: 370.0±42.0 °C(Predicted)
  • pka: 1.72±0.10(Predicted)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd